Cas no 898405-60-2 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-ethylbenzene-1-sulfonamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-ethylbenzene-1-sulfonamide
• CAS No: 898405-60-2
• MF: C₁₂H₁₇NO₄S₂
• MW: 303.397680997849
• CID: 6486167
• PubChem ID: 16822500
• Update Time: 2024-01-05

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-ethylbenzene-1-sulfonamide
• AKOS016486076
• 898405-60-2
• N-(1,1-dioxothiolan-3-yl)-4-ethylbenzenesulfonamide
• Z65513801
• AB00679588-01
• N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-ethylbenzenesulfonamide
• F2547-0124

• Inchi： 1S/C12H17NO4S2/c1-2-10-3-5-12(6-4-10)19(16,17)13-11-7-8-18(14,15)9-11/h3-6,11,13H,2,7-9H2,1H3
• InChI Key： RCQQAAQOLLUDNV-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)NS(C1C=CC(CC)=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 303.05990037g/mol
• Monoisotopic Mass: 303.05990037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 97.1Ų